Cas no 442549-60-2 (Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate)
Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate is a fluorinated and brominated quinoline derivative with a methoxy and ester functional group. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules due to its halogenated and electron-rich quinoline core. The presence of bromine and fluorine enhances reactivity for further functionalization, while the methoxy and ester groups provide additional sites for modification. Its structural features make it valuable in the development of pharmaceuticals, agrochemicals, and materials science research. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications.
442549-60-2 structure
Product Name:Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate
CAS No:442549-60-2
MF:C12H9BrFNO3
MW:314.107166051865
CID:2643002
PubChem ID:53419807
Update Time:2025-06-08
Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- METHYL 8-BROMO-6-FLUORO-4-METHOXYQUINOLINE-2-CARBOXYLATE
- SB72969
- Methyl 8-bromo-6-fluoro-4-methoxy-2-quinolinecarboxylate
- METHYL8-BROMO-6-FLUORO-4-METHOXYQUINOLINE-2-CARBOXYLATE
- EN300-7441628
- 8-Bromo-6-fluoro-4-methoxy-quinoline-2-carboxylic acid methyl ester
- DB-387010
- SCHEMBL4991945
- SSA54960
- AQDMZIQDJNENRB-UHFFFAOYSA-N
- 442549-60-2
- Z1813611546
- Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate
-
- Inchi： 1S/C12H9BrFNO3/c1-17-10-5-9(12(16)18-2)15-11-7(10)3-6(14)4-8(11)13/h3-5H,1-2H3
- InChI Key： AQDMZIQDJNENRB-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2=C(C=C(C(=O)OC)N=C21)OC)F
Computed Properties
- Exact Mass: 312.97498Da
- Monoisotopic Mass: 312.97498Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 48.4Ų
Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143797-1g |
methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 1g |
$1000 | 2021-08-05 | |
| Chemenu | CM143797-1g |
methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A189007273-1g |
Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 1g |
$868.60 | 2023-09-01 | |
| Enamine | EN300-7441628-0.05g |
methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 0.05g |
$174.0 | 2024-05-23 | |
| Enamine | EN300-7441628-0.1g |
methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 0.1g |
$257.0 | 2024-05-23 | |
| Enamine | EN300-7441628-0.25g |
methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 0.25g |
$367.0 | 2024-05-23 | |
| Enamine | EN300-7441628-0.5g |
methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 0.5g |
$579.0 | 2024-05-23 | |
| Enamine | EN300-7441628-1.0g |
methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 1.0g |
$743.0 | 2024-05-23 | |
| Enamine | EN300-7441628-2.5g |
methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 2.5g |
$1454.0 | 2024-05-23 | |
| Enamine | EN300-7441628-5.0g |
methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate |
442549-60-2 | 95% | 5.0g |
$2152.0 | 2024-05-23 |
Methyl 8-bromo-6-fluoro-4-methoxyquinoline-2-carboxylate Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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